Cas no 10088-78-5 (Benzoic acid,2-formyl-3-(hydroxymethyl)-6-methoxy-5-methyl-)

Benzoic acid,2-formyl-3-(hydroxymethyl)-6-methoxy-5-methyl- structure
10088-78-5 structure
Product Name:Benzoic acid,2-formyl-3-(hydroxymethyl)-6-methoxy-5-methyl-
CAS No:10088-78-5
MF:C11H12O5
MW:224.209983825684
CID:160176
PubChem ID:3014613
Update Time:2025-04-19

Benzoic acid,2-formyl-3-(hydroxymethyl)-6-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-formyl-3-(hydroxymethyl)-6-methoxy-5-methyl-
    • 2-formyl-3-(hydroxymethyl)-6-methoxy-5-methylbenzoic acid
    • 2-Formyl-3-hydroxymethyl-6-methoxy-5-methylbenzoic acid
    • AC1MHZVZ
    • CTK8G4208
    • Dihydrogladiolic acid
    • Gladiolic acid, dihydro-
    • Phthalaldehydic acid, 3-(hydroxymethyl)-6-methoxy-5-methyl-
    • Phthalaldehydicacid, 3-(hydroxymethyl)-6-methoxy-5-methyl- (8CI)
    • UNII-07D12STE5R
    • Q27236294
    • 10088-78-5
    • 07D12STE5R
    • Benzoic acid, 2-formyl-3-(hydroxymethyl)-6-methoxy-5-methyl-
    • DTXSID10143558
    • Inchi: 1S/C11H12O5/c1-6-3-7(4-12)8(5-13)9(11(14)15)10(6)16-2/h3,5,12H,4H2,1-2H3,(H,14,15)
    • InChI Key: KINUBXBOAZOHHO-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=O)O)C(C=O)=C(CO)C=C1C

Computed Properties

  • Exact Mass: 224.06846
  • Monoisotopic Mass: 224.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • Density: 1.336
  • Boiling Point: 439.5°Cat760mmHg
  • Flash Point: 174.5°C
  • Refractive Index: 1.606
  • PSA: 83.83
  • LogP: 1.00660

Benzoic acid,2-formyl-3-(hydroxymethyl)-6-methoxy-5-methyl- Related Literature

  • 1. 733. Gladiolic acid. Part III. The structures of norisogladiolic acid, dihydrogladiolic acid, and cyclopolic acid
    L. A. Duncanson,John Frederick Grove,J. Zealley J. Chem. Soc. 1953 3637
  • 2. 735. Phthalaldehydes and related compounds. Part III. Synthesis of deoxygladiolic acid and experiments relating to the structure of dihydrogladiolic acid
    J. J. Brown,G. T. Newbold J. Chem. Soc. 1953 3648
  • 3. Phthalaldehydes and related compounds. Part IV. Synthesis of gladiolic acid
    J. J. Brown,G. T. Newbold J. Chem. Soc. 1954 1076
  • 4. Index of authors, 1953
  • 5. Notes
    G. Peter Briner,Joseph Miller,H. R. Arthur,W. H. Hui,G. Baddeley,P. G. Nield,D. J. A. Dear,D. D. Eley,R. J. W. Le Fèvre,J. B. Sousa,R. L. Werner,C. M. French,D. Harrison,W. J. Adams,D. K. Patel,V. Petrow,H. Seaman,P. J. Taylor,William A. Waters,V. Askam,W. H. Linnell,John Frederick Grove,A. A. Woolf,E. E. Aynsley,G. Hetherington,W. Lawson,D. A. Everest,N. Greenhalgh,P. A. J. Gorin,L. Hough,J. K. N. Jones,J. F. Cavalla,A. G. Maddock,F. Pinto Coelho,E. G. E. Hawkins,W. E. Nelson J. Chem. Soc. 1954 4682
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